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Compound of Interest

Compound Name: Nor Propranolol-d7 Hydrochloride

Cat. No.: B587504 Get Quote

In-Depth Technical Safety Guide: Nor
Propranolol-d7 Hydrochloride
Disclaimer: A specific Safety Data Sheet (SDS) for Nor Propranolol-d7 Hydrochloride was

not publicly available at the time of this writing. The following information is compiled and

extrapolated from the Safety Data Sheets of the closely related compounds, Propranolol

Hydrochloride and (±)-Propranolol-d7. Researchers, scientists, and drug development

professionals should use this information as a guide and are advised to obtain a compound-

specific SDS from their supplier.

Substance Identification and Hazard Classification
Nor Propranolol-d7 Hydrochloride is the deuterated form of Nor Propranolol Hydrochloride, a

metabolite of Propranolol. It is intended for laboratory and research use. Based on the

available data for related compounds, it should be handled as a substance with potential health

hazards.

Chemical Identity:

Synonyms: 1-amino-3-(naphthalen-1-yloxy)propan-1,1,2,3,3-d5-2-ol hydrochloride[1]

Molecular Formula: C₁₃H₁₀D₅NO₂ · HCl[1]

CAS Number: 1246819-85-1[1]
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Hazard Classification: The primary hazards associated with the parent compound, Propranolol

Hydrochloride, and its deuterated analog are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3][4][5][6]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[4][5]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[4][5]

Reproductive Toxicity 1A
H360: May damage fertility or

the unborn child.[3][4][5]

Effects on or via lactation -
H362: May cause harm to

breast-fed children.[3][4][5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[5]

Chronic Aquatic Toxicity 2
H411: Toxic to aquatic life with

long lasting effects.[3][4][5]

Physical and Chemical Properties
Limited specific data for Nor Propranolol-d7 Hydrochloride is available. The following table

includes data for Propranolol Hydrochloride.

Property Value

Physical State Solid, Crystal - Powder

Color White - Almost white

Melting Point 166°C

Solubility Soluble in Water
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Toxicological Data
The following toxicological data is for Propranolol Hydrochloride. Due to the structural similarity,

a comparable toxicological profile for Nor Propranolol-d7 Hydrochloride can be anticipated.

Test Species Route Value

LD50 Rat Intraperitoneal 75 mg/kg

TDLo Rat Oral
150 mg/kg (8-18 days

pregnant)

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

TDLo: Lowest Published Toxic Dose. The lowest dose of a substance reported to have any

toxic effect.

Experimental Protocols
Detailed experimental protocols for the toxicological data cited in the Safety Data Sheets are

not provided within the SDS documents themselves. For researchers requiring this level of

detail, it is recommended to consult the original toxicological studies or contact the chemical

supplier for further information. The RTECS (Registry of Toxic Effects of Chemical Substances)

number for Propranolol Hydrochloride is UB7525000, which can be used to find relevant

toxicological studies.

Safety and Handling
Personal Protective Equipment (PPE):

Respiratory Protection: Dust respirator

Hand Protection: Protective gloves

Eye Protection: Safety glasses or face shield

Skin and Body Protection: Protective clothing and boots

Engineering Controls:
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Use in a well-ventilated area, preferably with a local exhaust system.[2]

Install safety showers and eye wash stations.

Handling and Storage:

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[6]

Store in a tightly closed container in a dry and well-ventilated place.[6]

The substance is hygroscopic and should be stored under an inert gas.[2]

First-Aid Measures
The following diagram outlines the recommended first-aid procedures in case of exposure.

Routes of Exposure

Immediate Actions

Exposure to Nor Propranolol-d7 Hydrochloride

Inhalation Ingestion Skin Contact Eye Contact

Move to Fresh Air Rinse Mouth & Drink Water Wash with Soap & Water Rinse with Water

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: First-aid procedures for exposure to Nor Propranolol-d7 Hydrochloride.

Logical Relationships in Hazard Communication
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a logical framework for communicating hazards. The following diagram illustrates the

relationship between the hazard classification of Propranolol and the corresponding safety

measures.

Hazard Identification

Personal Protective Equipment Handling & Storage Precautions Disposal Considerations

Acute Toxicity (Oral, Dermal, Inhalation)

Gloves Goggles Respirator Avoid Contact

Reproductive Toxicity

Secure Storage

Aquatic Toxicity

Avoid Environmental Release

Ventilation Licensed Disposal Company

Click to download full resolution via product page

Caption: Logical flow from hazard identification to safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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